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Compound of Interest

Compound Name: Furaltadone hydrochloride

Cat. No.: B1639687 Get Quote

Technical Support Center: Furaltadone
Hydrochloride Powder
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing Furaltadone
hydrochloride powder. It includes frequently asked questions (FAQs) and troubleshooting

guides to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. What is Furaltadone hydrochloride?

Furaltadone hydrochloride is a synthetic nitrofuran antibacterial agent.[1][2] It is a yellow

crystalline powder.[3] Its chemical name is 5-(morpholin-4-ylmethyl)-3-[[(5-nitro-2-

furanyl)methylene]amino]-2-oxazolidinone hydrochloride.[3][4] It has been used in veterinary

medicine to treat bacterial and protozoal infections.[4][5]

2. What are the primary hazards associated with Furaltadone hydrochloride powder?

Furaltadone hydrochloride is harmful if swallowed.[6][7][8] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[6] It is also very toxic to aquatic life with long-

lasting effects.[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1639687?utm_src=pdf-interest
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6106508.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Furaltadone
https://go.drugbank.com/drugs/DB16567
https://go.drugbank.com/drugs/DB16567
https://www.apexbt.com/furaltadone-hcl.html
https://www.apexbt.com/furaltadone-hcl.html
https://www.medchemexpress.com/Furaltadone-hydrochloride.html
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.glpbio.com/furaltadone-hcl.html
https://www.sico.be/wp-content/uploads/2018/04/J.2.7-Furaltadone-HCI-1.pdf
https://www.gov.il/BlobFolder/guide/example-exams/he/patents_patents_department_patent-attorney_exams_2016_chemistry-sep-2016.pdf
https://www.glpbio.com/furaltadone-hcl.html
https://www.sico.be/wp-content/uploads/2018/04/J.2.7-Furaltadone-HCI-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. What personal protective equipment (PPE) should be worn when handling Furaltadone
hydrochloride powder?

To ensure safety, the following personal protective equipment (PPE) is recommended:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[9]

Skin Protection: Protective gloves and impervious clothing.[6][9]

Respiratory Protection: A suitable respirator, such as a dust mask (e.g., N95), should be

used, especially when there is a risk of inhaling the powder.[8][10]

4. What are the proper storage conditions for Furaltadone hydrochloride powder?

Furaltadone hydrochloride powder should be stored in a tightly sealed container in a cool,

dry, and well-ventilated area.[4][9] Recommended storage temperatures vary, with suppliers

suggesting 2-10°C, 4°C, or -20°C for long-term stability.[4][10][11] It should be protected from

direct sunlight and moisture.[5][12]

5. How should spills of Furaltadone hydrochloride powder be handled?

In case of a spill:

Avoid breathing dust and contact with skin and eyes.[10]

Wear appropriate personal protective equipment (PPE).

Use dry clean-up procedures to avoid generating dust.[10]

Vacuum or sweep up the spilled powder. A vacuum cleaner with a HEPA filter is

recommended.[10]

Dampen the spilled material with water to prevent dusting before sweeping.[10]

Collect the spilled material in a suitable, labeled container for disposal.[10]
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This section addresses specific issues that may arise during the handling and use of

Furaltadone hydrochloride in a research setting.

Issue 1: Difficulty Dissolving Furaltadone Hydrochloride Powder

Problem: The powder is not dissolving completely in the chosen solvent.

Possible Causes & Solutions:

Incorrect Solvent: Furaltadone hydrochloride has limited solubility in some solvents. It is

slightly soluble in water and methanol, and soluble in DMSO.[1][5] For aqueous solutions,

solubility is reported to be ≥25 mg/mL and ≥34.35 mg/mL.[4][12] For DMSO, solubility is

reported as ≥12.4 mg/mL (with gentle warming), 16.67 mg/mL (with ultrasonic treatment),

and up to 25 mM.[4][10][12][13] It is considered insoluble in ethanol.[4]

Insufficient Agitation/Temperature: Gentle warming or sonication can aid in the dissolution

of Furaltadone hydrochloride in DMSO.[4][9]

Hygroscopic Nature: The compound is hygroscopic, and absorbed moisture can affect

solubility.[1] Ensure the powder and solvents are dry. Using freshly opened DMSO is

recommended as it can absorb moisture, which impacts solubility.[5][13]

Issue 2: Instability of Prepared Furaltadone Hydrochloride Solutions

Problem: The prepared solution appears to degrade or lose activity over time.

Possible Causes & Solutions:

Improper Storage: Stock solutions should be stored at -20°C or -80°C.[9][12] At -20°C,

solutions are generally stable for up to one month, while at -80°C, they can be stored for

up to six months.[5][9][12]

Light Exposure: Protect solutions from light.[5][12]

Repeated Freeze-Thaw Cycles: To avoid degradation, aliquot the stock solution into

smaller, single-use volumes to prevent repeated freeze-thaw cycles.[5][9]
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Contamination: Ensure sterile filtering of aqueous solutions (using a 0.22 µm filter) before

use in cell culture to prevent microbial contamination.[12]

Data Presentation
Table 1: Physical and Chemical Properties of Furaltadone Hydrochloride

Property Value Reference(s)

Appearance Yellow crystalline powder [3][4]

Molecular Formula C₁₃H₁₆N₄O₆・HCl [4]

Molecular Weight 360.75 g/mol [3][4]

Melting Point >300°C (decomposes) [1]

Table 2: Solubility of Furaltadone Hydrochloride

Solvent Solubility Conditions Reference(s)

Water ≥25 mg/mL - [5][12]

≥34.35 mg/mL - [4]

0.553 mg/mL ALOGPS prediction [3]

DMSO ≥12.4 mg/mL With gentle warming [4][9]

16.67 mg/mL
With ultrasonic

treatment
[5][11][12]

17 mg/mL
Fresh DMSO

recommended
[13]

25 mM - [10]

Ethanol Insoluble - [4]

Methanol Slightly Soluble - [1]
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Experimental Protocols
Protocol 1: Preparation of a Furaltadone Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood,

especially if the solution will be used for cell culture.

Weighing: Accurately weigh the desired amount of Furaltadone hydrochloride powder

using a calibrated analytical balance. For a 10 mM solution, you will need 3.6075 mg for 1

mL of DMSO.

Dissolution: Add the weighed powder to a sterile conical tube. Add the calculated volume of

fresh, anhydrous DMSO.

Solubilization: Vortex the solution thoroughly. If the powder does not dissolve completely, use

an ultrasonic bath or gently warm the solution at 37°C until it becomes clear.[9]

Storage: Aliquot the stock solution into sterile, light-protected microcentrifuge tubes in

volumes suitable for single experiments to avoid repeated freeze-thaw cycles.[5][9]

Labeling and Storage: Clearly label the aliquots with the compound name, concentration,

date, and your initials. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[5][9][12]

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a general procedure for determining the MIC of Furaltadone
hydrochloride against a bacterial strain using the broth microdilution method.

Prepare Bacterial Inoculum: Culture the bacterial strain of interest in an appropriate broth

medium overnight at 37°C. Dilute the overnight culture to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

Prepare Furaltadone Hydrochloride Dilutions:
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Prepare a working solution of Furaltadone hydrochloride from your stock solution in the

appropriate broth medium. The highest concentration tested should be at least 4-fold

higher than the expected MIC.

In a 96-well microtiter plate, add 100 µL of sterile broth to wells 2 through 12 of a

designated row.

Add 200 µL of the highest concentration of the Furaltadone hydrochloride working

solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from

well 10. Well 11 will serve as the growth control (no drug), and well 12 will be the sterility

control (no bacteria).

Inoculate the Plate: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do

not add bacteria to well 12.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Determine MIC: The MIC is the lowest concentration of Furaltadone hydrochloride that

completely inhibits visible bacterial growth.
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Caption: Proposed antibacterial mechanism of Furaltadone hydrochloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1639687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1639687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1639687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay Setup (96-well plate)

Incubation & Analysis

Prepare Furaltadone HCl
Stock Solution

Prepare Bacterial
Inoculum (5x10^5 CFU/mL)

Culture Bacteria
Overnight

Perform 2-fold Serial Dilution
of Furaltadone HCl in Broth

Inoculate Wells with Bacteria

Include Growth and
Sterility Controls

Incubate at 37°C
for 18-24 hours

Read Plates for
Visible Growth

Determine MIC:
Lowest Concentration with

No Visible Growth

Click to download full resolution via product page

Caption: Experimental workflow for MIC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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